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For Researchers, Scientists, and Drug Development Professionals

Introduction

Penicillin G, also known as benzylpenicillin, is a narrow-spectrum p-lactam antibiotic widely
utilized in research and clinical settings. Its primary application in bacterial culture is as a
selective agent to inhibit the growth of susceptible Gram-positive bacteria, facilitating the
isolation and cultivation of Gram-negative bacteria or penicillin-resistant strains.[1][2][3] This
document provides detailed application notes and protocols for the effective use of Penicillin G
in a laboratory setting.

Penicillin G exerts its bactericidal effect by interfering with the synthesis of the bacterial cell
wall.[4][5] Specifically, it inhibits the formation of peptidoglycan, a crucial component that
provides structural integrity to the cell wall. The mechanism involves the binding of the [3-lactam
ring of penicillin to penicillin-binding proteins (PBPs), which are bacterial enzymes essential for
cross-linking peptidoglycan chains. This inhibition leads to a weakened cell wall, rendering the
bacterium susceptible to osmotic lysis and subsequent cell death.

Mechanism of Action Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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